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Compound of Interest

Compound Name: iKIX1

Cat. No.: B10769935 Get Quote

Researchers and drug development professionals handling the antifungal agent iKIX1 must

adhere to stringent safety and disposal protocols to ensure a secure laboratory environment

and regulatory compliance. This guide provides essential, step-by-step logistical information for

the proper disposal of iKIX1 in its various forms, from unused solid compound to contaminated

labware.

Key Properties of iKIX1
A thorough understanding of iKIX1's chemical and physical properties is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C10H8Cl2N4OS

Molecular Weight 303.17 g/mol

Physical State Solid Powder

Solubility in Water Insoluble

Solubility in Organic Solvents Soluble in DMSO and Ethanol

Bioactivity Antifungal Agent

Experimental Protocols for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10769935?utm_src=pdf-interest
https://www.benchchem.com/product/b10769935?utm_src=pdf-body
https://www.benchchem.com/product/b10769935?utm_src=pdf-body
https://www.benchchem.com/product/b10769935?utm_src=pdf-body
https://www.benchchem.com/product/b10769935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental protocols for the disposal of iKIX1 are not publicly available, the

following procedures are based on established best practices for the disposal of bioactive

chemical compounds and laboratory waste. These protocols are designed to mitigate risks and

ensure environmental safety.

Disposal of Unused or Expired Solid iKIX1
Unused or expired solid iKIX1 should be treated as chemical waste.

Methodology:

Segregation: Do not mix solid iKIX1 with other waste types.

Packaging: Place the solid iKIX1 in a clearly labeled, sealed, and chemically compatible

container. The original manufacturer's container is ideal if it is in good condition. The label

should clearly state "Hazardous Waste," the chemical name "iKIX1," and any known hazard

symbols.

Storage: Store the container in a designated hazardous waste accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company. Follow all institutional, local, and national regulations for chemical waste disposal.

Disposal of iKIX1 Solutions
Solutions of iKIX1, typically in solvents like Dimethyl Sulfoxide (DMSO) or ethanol, require

careful handling due to the properties of both the compound and the solvent.

Methodology:

Segregation: Collect iKIX1 solutions in a dedicated, sealed, and properly vented waste

container. Do not mix with aqueous waste or other incompatible solvent waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste," the contents (e.g.,

"iKIX1 in DMSO"), and the approximate concentration.
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Storage: Store the waste container in a well-ventilated, designated hazardous waste storage

area, away from sources of ignition.

Disposal: Dispose of the waste through a certified hazardous waste disposal service.[1][2][3]

Disposal of Contaminated Labware
Labware that has come into contact with iKIX1, such as pipette tips, gloves, and empty

containers, must be decontaminated or disposed of as hazardous waste.

Methodology for Disposable Labware:

Collection: Place all contaminated disposable items (e.g., gloves, pipette tips, paper towels)

into a designated hazardous waste bag or container.

Sealing and Labeling: Securely seal the bag or container and label it as "Hazardous Waste"

with a description of the contents (e.g., "Lab debris contaminated with iKIX1").

Disposal: Dispose of the container through your institution's hazardous waste management

program.

Methodology for Reusable Labware:

Decontamination: Rinse the labware with a suitable solvent (e.g., ethanol) to remove iKIX1
residue. Collect the rinsate as hazardous liquid waste.

Washing: After the initial solvent rinse, wash the labware with an appropriate laboratory

detergent and water.

Verification: Ensure that the labware is thoroughly cleaned before reuse.

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and procedural steps for the

proper disposal of iKIX1.
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Caption: Decision workflow for the disposal of iKIX1 waste.
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Caption: Step-by-step disposal pathways for different forms of iKIX1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10769935#ikix1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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